Cas no 29217-90-1 (9-pentofuranosyl-N~6~-phenyl-9H-purine-2,6-diamine)

• Product Name: 9-pentofuranosyl-N~6~-phenyl-9H-purine-2,6-diamine
• CAS No: 29217-90-1
• MF: C₁₆H₁₈N₆O₄
• MW: 358.351922512054
• CID: 915413
• PubChem ID: 332074
• Update Time: 2025-04-19

9-pentofuranosyl-N~6~-phenyl-9H-purine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 9-pentofuranosyl-N~6~-phenyl-9H-purine-2,6-diamine
• 2-(2-amino-6-anilinopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DTXSID50318243
• NSC327925
• 29217-90-1
• NSC-327925

• Inchi： 1S/C16H18N6O4/c17-16-20-13(19-8-4-2-1-3-5-8)10-14(21-16)22(7-18-10)15-12(25)11(24)9(6-23)26-15/h1-5,7,9,11-12,15,23-25H,6H2,(H3,17,19,20,21)
• InChI Key： LEWFGSPJXBHOOO-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(NC3C=CC=CC=3)=NC(N)=NC1=2)O)O

Computed Properties

• Exact Mass: 358.139
• Monoisotopic Mass: 358.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 792.6°Cat760mmHg
• Flash Point: 433.2°C
• Refractive Index: 1.829
• PSA: 151.57000
• LogP: 0.41780